Ethyl 3-amino-4,4-difluorobut-2-enoate

• IUPAC Name: ethyl 3-amino-4,4-difluorobut-2-enoate
• InChI: InChI=1S/C6H9F2NO2/c1-2-11-5(10)3-4(9)6(7)8/h3,6H,2,9H2,1H3
• InChI Key: UVDSFXKVWRRSQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=C(C(F)F)N
• Molecular Formula: C6H9F2NO2
• DSSTOX Substance ID: DTXSID40839876
• Molecular Weight: 165.14 g/mol
• CAS No.: 81982-54-9

Description

Ethyl 3-amino-4,4-difluorobut-2-enoate is a chemical compound with the CAS Number: 81982-54-9. It has a molecular weight of 165.14. The IUPAC name for this compound is ethyl (Z)-3-amino-4,4-difluorobut-2-enoate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H9F2NO2/c1-2-11-5(10)3-4(9)6(7)8/h3,6H,2,9H2,1H3/b4-3-. This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Crystal Packing Interactions

Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate, a closely related compound, demonstrates unique crystal packing through rare N⋯π interactions, C–H⋯N, and C–H⋯O hydrogen bonds forming a zigzag double-ribbon. This highlights the compound's potential in crystal engineering and material science applications (Zhang, Wu, & Zhang, 2011).

Spectroscopic and Theoretical Studies

Spectroscopic and theoretical studies of ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate, a derivative, have been conducted. These studies provide insights into the compound's vibrational spectra and geometric parameters, enhancing our understanding of its molecular structure (İ. Koca et al., 2014).

Chemical Synthesis and Stereochemistry

The compound's utility in synthetic chemistry is evidenced by its involvement in highly regio- and stereoselective reactions. For instance, ethyl 3-aminobut-2-enoates react with 2-substituted 3-nitro-2H-chromenes, leading to trans,trans-2,3,4-trisubstituted chromanes, as established by X-ray diffraction analysis (Korotaev et al., 2013).

Safety and Hazards

This compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335, indicating that it can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261-P301+P312-P302+P352-P304+P340-P305+P351+P338, which provide guidance on how to handle the compound safely.